N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H25N3O4S/c1-4-32-20-12-10-19(11-13-20)28-23(30)22-16(2)17(3)33-24(22)27(25(28)31)15-21(29)26-14-18-8-6-5-7-9-18/h5-13H,4,14-15H2,1-3H3,(H,26,29)
• InChI Key: KWSPSKRUKNOXQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC(=O)NCC4=CC=CC=C4)SC(=C3C)C
• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol

Description

“N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide” is a complex organic compound that contains several functional groups and rings. It has a benzyl group attached to an acetamide group, which is further attached to a thieno[2,3-d]pyrimidine ring. This ring is substituted with an ethoxyphenyl group and two methyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring to the molecule. The exact method would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[2,3-d]pyrimidine ring is a fused ring system containing a thiophene ring (a five-membered ring with one sulfur atom) and a pyrimidine ring (a six-membered ring with two nitrogen atoms).

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the amide group might undergo hydrolysis or condensation reactions, while the ethoxy group could potentially be cleaved to yield an alcohol and a phenol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could also involve modifying the structure to enhance its properties or reduce any potential toxicity.

Mechanism of Action

Target of Action

AKOS001817326, also known as F6548-1394 or N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide, is a complex compound with a unique mechanism of action. The primary target of this compound is the 3-chymotrypsin-like protease (3CLpro) . This enzyme plays a pivotal role in virus replication, making it a key target for antiviral therapeutics .

Mode of Action

The compound interacts with its target by forming stable hydrogen bonds with specific amino acids within the enzyme . Specifically, F6548-1394 forms stable hydrogen bonds with His41 and Thr62 . This interaction inhibits the activity of 3CLpro, thereby preventing the replication of the virus .

Biochemical Pathways

The inhibition of 3CLpro affects the biochemical pathway of virus replication. By blocking the activity of this enzyme, F6548-1394 prevents the virus from replicating and spreading within the host organism . The downstream effects of this action include a reduction in viral load and potentially, the alleviation of symptoms associated with the viral infection .

Pharmacokinetics

Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes a drug . These properties can greatly impact a drug’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action

Result of Action

The molecular and cellular effects of AKOS001817326’s action primarily involve the inhibition of viral replication. By binding to and inhibiting the activity of 3CLpro, this compound prevents the virus from replicating within host cells . This can lead to a reduction in viral load and potentially contribute to the alleviation of symptoms associated with the viral infection .